Cas no 1804269-93-9 (2-Amino-6,7-dibromo-1H-benzimidazole)

• Product Name: 2-Amino-6,7-dibromo-1H-benzimidazole
• CAS No: 1804269-93-9
• MF: C₇H₅Br₂N₃
• MW: 290.942699193954
• CID: 4824040
• Update Time: 2025-06-14

2-Amino-6,7-dibromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6,7-dibromo-1H-benzimidazole

• Inchi： 1S/C7H5Br2N3/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H3,10,11,12)
• InChI Key： ZAKOMYJEXZMSFK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=C(N)N2)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-6,7-dibromo-1H-benzimidazole

Recent Advances in the Study of 2-Amino-6,7-dibromo-1H-benzimidazole (CAS: 1804269-93-9): A Promising Scaffold in Medicinal Chemistry

2-Amino-6,7-dibromo-1H-benzimidazole (CAS: 1804269-93-9) has emerged as a significant compound in the field of medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents, particularly in oncology and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

The benzimidazole core is a privileged structure in drug design, known for its ability to interact with various biological targets. The introduction of bromine atoms at the 6 and 7 positions, along with an amino group at the 2 position, enhances the compound's reactivity and binding affinity. Recent synthetic methodologies have optimized the production of 2-Amino-6,7-dibromo-1H-benzimidazole, achieving higher yields and purity, which is critical for its application in high-throughput screening and structure-activity relationship studies.

In vitro and in vivo studies have demonstrated the compound's efficacy as a kinase inhibitor, particularly targeting tyrosine kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Amino-6,7-dibromo-1H-benzimidazole exhibited potent inhibitory activity against EGFR and VEGFR2, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing next-generation anticancer therapies.

Beyond oncology, recent research has explored the antimicrobial properties of 2-Amino-6,7-dibromo-1H-benzimidazole. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed its effectiveness against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The compound's mechanism of action involves disruption of bacterial DNA gyrase, a critical enzyme for DNA replication. This dual functionality—anticancer and antimicrobial—positions it as a multifunctional scaffold in drug discovery.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-Amino-6,7-dibromo-1H-benzimidazole derivatives. Recent efforts have focused on improving solubility and bioavailability through structural modifications, such as the introduction of hydrophilic side chains. Computational modeling and molecular docking studies have been instrumental in guiding these modifications, as highlighted in a 2024 review in Current Topics in Medicinal Chemistry.

In conclusion, 2-Amino-6,7-dibromo-1H-benzimidazole (CAS: 1804269-93-9) represents a promising scaffold with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in treating complex diseases. The integration of synthetic chemistry, computational biology, and translational research will be key to unlocking its full potential in the coming years.